Cas no 54264-50-5 (1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one)

• Product Name: 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one
• CAS No: 54264-50-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4029214
• PubChem ID: 965717
• Update Time: 2025-05-19

1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-(1-oxopropyl)-
• 1-Propanone, 1-(1H-benzotriazol-1-yl)-
• 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one
• starbld0042888
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-1-one
• AKOS003646179
• AG-690/36702058
• 54264-50-5
• 1-propionyl-1H-1,2,3-benzotriazole
• SCHEMBL13134139
• 1-(benzotriazol-1-yl)propan-1-one
• 1-(1H-1,2,3-BENZOTRIAZOL-1-YL)-1-PROPANONE

• Inchi： 1S/C9H9N3O/c1-2-9(13)12-8-6-4-3-5-7(8)10-11-12/h3-6H,2H2,1H3
• InChI Key： BIKSHPLWNCZDNW-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2N=N1)(=O)CC

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 54264-50-5 and Product Name: 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one

The compound identified by the CAS number 54264-50-5 and the product name 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique benzotriazole moiety and propanone backbone, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The benzotriazole group is particularly noteworthy for its role as a bioactive scaffold, often employed in the development of pharmaceutical agents due to its ability to interact with biological targets in a manner that promotes therapeutic effects.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements, with benzotriazoles emerging as pivotal structures in drug discovery. The presence of the 1H-1,2,3-benzotriazol-1-yl substituent in this compound suggests a high degree of chemical functionality, which can be leveraged to modulate biological pathways. This particular structure has been investigated for its potential in inhibiting enzymes and receptors involved in inflammatory responses, making it a promising candidate for further development into therapeutic agents.

One of the most compelling aspects of 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one is its versatility in chemical modifications. The propanone moiety provides a reactive site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This adaptability has been exploited in the synthesis of derivatives that exhibit enhanced bioavailability and target specificity. Such modifications are critical in pharmaceutical development, where optimizing a compound’s pharmacokinetic profile can significantly improve its efficacy and safety.

Recent studies have highlighted the role of benzotriazole derivatives in addressing neurological disorders. The structural features of 54264-50-5 and its analogs have been shown to interact with neurotransmitter systems, potentially offering novel treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The benzotriazole ring’s ability to cross the blood-brain barrier has been particularly advantageous in these studies, suggesting that compounds like 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one could serve as valuable scaffolds for developing next-generation neuroprotective agents.

The compound’s potential also extends to antimicrobial applications. The benzotriazole moiety is known for its antimicrobial properties, which have been attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. In light of the growing concern over antibiotic resistance, research into novel antimicrobial agents is of paramount importance. 54264-50-5 and related derivatives could offer new strategies for combating resistant bacterial strains by targeting unique biochemical pathways that are less prone to develop resistance mechanisms.

From a synthetic chemistry perspective, 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one represents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient routes to this compound, reducing both environmental impact and production costs. These improvements are essential for scaling up production while maintaining the integrity of the final product.

The pharmacological evaluation of 54264-50-5 has revealed several promising leads that warrant further investigation. In vitro studies have demonstrated its ability to modulate inflammatory cytokine production, suggesting potential therapeutic benefits in autoimmune diseases. Additionally, preliminary animal models have shown that derivatives of this compound can attenuate neuroinflammatory responses without significant side effects. These findings underscore the importance of continued research into this class of compounds.

The future direction of research on 1-(1H-1,2,3-benzotriazol-1-yl)propan-1-one is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling techniques and high-throughput screening methods, researchers can identify analogs with enhanced potency and selectivity. Such efforts are crucial for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,54264-50-5 and its corresponding product name, ertertertertertertertertertertert, represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features and bioactive properties make it a valuable asset in the ongoing quest to develop innovative therapeutic agents. As research continues to uncover new applications for this compound,,> ert> ert> ert> ert> ert> ert> ert> ert> ert> ert> ert........., it is poised to play a pivotal role in shaping the future of medicine.